Cas no 5426-91-5 (Thiourea,N,N'-bis[(2,3,6,9-tetrahydro-1,3-dimethyl-2,6-dioxo-1H-purin-8-yl)methyl]-)

• Product Name: Thiourea,N,N'-bis[(2,3,6,9-tetrahydro-1,3-dimethyl-2,6-dioxo-1H-purin-8-yl)methyl]-
• CAS No: 5426-91-5
• MF: C₂₀H₂₈N₂
• MW: 296.449725151062
• CID: 383661
• PubChem ID: 1376397
• Update Time: 2025-04-19

Thiourea,N,N'-bis[(2,3,6,9-tetrahydro-1,3-dimethyl-2,6-dioxo-1H-purin-8-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N'-bis[(2,3,6,9-tetrahydro-1,3-dimethyl-2,6-dioxo-1H-purin-8-yl)methyl]-
• N,N-diethyl-4-[[methyl(2-phenylethyl)amino]methyl]aniline
• AC1LQI12
• Ambcb5426915
• MolPort-002-149-691
• N,N-diethyl-4-[[methyl(phenethyl)amino]methyl]aniline
• N,N-diethyl-4-{[methyl(2-phenylethyl)amino]methyl}aniline
• Oprea1_003977
• 5426-91-5
• DTXSID10362404

• Inchi： 1S/C20H28N2/c1-4-22(5-2)20-13-11-19(12-14-20)17-21(3)16-15-18-9-7-6-8-10-18/h6-14H,4-5,15-17H2,1-3H3
• InChI Key： BKIPUJWWZUYCKF-UHFFFAOYSA-N
• SMILES： N(C)(CCC1C=CC=CC=1)CC1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 296.22544
• Monoisotopic Mass: 296.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48
• LogP: -1.81990